
Personal protective equipment for handling 3-
(Hydroxymethyl)cyclopentanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Hydroxymethyl)cyclopentanone

Cat. No.: B15596984 Get Quote

Essential Safety and Handling Guide for 3-
(Hydroxymethyl)cyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, operation, and

disposal of 3-(Hydroxymethyl)cyclopentanone. The following procedures are based on the

best available data for this compound and its structural analogs, ensuring a comprehensive

approach to laboratory safety.

Immediate Safety Information
Due to the limited availability of a specific Safety Data Sheet (SDS) for 3-
(Hydroxymethyl)cyclopentanone, the following recommendations are derived from data for

the closely related compounds, cyclopentanone and 3-hydroxycyclopentanone.[1] It is

imperative to handle this chemical with caution in a well-ventilated area, adhering to good

industrial hygiene and safety practices.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to minimize exposure and ensure safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves prior to use.

Prevents skin contact, which

may cause irritation.[1]

Skin and Body Protection

Flame-retardant antistatic

protective clothing, such as a

lab coat.

Protects against accidental

skin contact and potential fire

hazards from this flammable

liquid.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.

Avoid breathing vapors or

mists.[1]

Hazard and Precautionary Data
The following table summarizes the known hazards based on structurally similar compounds.
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Hazard Statement Precautionary Statement

H226: Flammable liquid and vapor.

P210: Keep away from heat, hot surfaces,

sparks, open flames, and other ignition sources.

No smoking.

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

H319: Causes serious eye irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

-

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.

-

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Physical and Chemical Properties
Property Value Source

Molecular Formula C6H10O2 [2]

Molecular Weight 114.14 g/mol [2]

Appearance Oil [3]

Storage Temperature 2-8°C [3]

Boiling Point
130 - 131 °C (for

Cyclopentanone)

Density
0.951 g/cm³ at 25 °C (for

Cyclopentanone)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[4]
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 3-(Hydroxymethyl)cyclopentanone is critical for laboratory

safety.
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Workflow for Handling 3-(Hydroxymethyl)cyclopentanone

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS) for Analogs

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Ground and bond container and receiving equipment

Proceed to handling

Use non-sparking tools

Dispense chemical away from ignition sources

Tightly close container

Complete handling

Store in a cool, dry, well-ventilated area

Clean work area and wash hands

Collect waste in a labeled, approved container

Prepare for disposal

Dispose of contents/container to an approved waste disposal plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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